7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid

• CAS No.: 26506-45-6
• Molecular Formula: C6H10N2O3S2
• Molecular Weight: 222.3 g/mol
• IUPAC Name: 7-amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• InChI: InChI=1S/C6H10N2O3S2/c7-3-1-12-13-2-4(6(10)11)8-5(3)9/h3-4H,1-2,7H2,(H,8,9)(H,10,11)
• InChI Key: NLBLLPROASDPSC-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)NC(CSS1)C(=O)O)N

Description

7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid is a chemical compound with the molecular formula C6H10N2O3S2 and a molecular weight of 222.29 g/mol . This compound is known for its unique structure, which includes a dithiazocane ring, making it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid involves several steps. One common method includes the reaction of appropriate starting materials under specific conditions to form the dithiazocane ring. The detailed synthetic routes and reaction conditions are often proprietary and vary depending on the desired purity and yield .

Chemical Reactions Analysis

7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid involves its interaction with specific molecular targets. The pathways and molecular targets are subjects of ongoing research, and detailed mechanisms are yet to be fully elucidated .

Comparison with Similar Compounds

7-Amino-6-oxo-1,2,5-dithiazocane-4-carboxylic acid can be compared with similar compounds such as:

6-Aminopenicillanic acid: Known for its use in antibiotic synthesis.

Oxolinic acid: Used for its antibacterial properties.

7-Amino-4-methyl-9-oxo-4,9-dihydropyrazolo[5,1-b]quinazoline-2-carboxylic acid: